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Compound of Interest

Compound Name:
5-(Bromomethyl)thiophene-2-

carbonitrile

Cat. No.: B144116 Get Quote

This technical guide provides comprehensive information on the chemical properties, synthesis,

and potential applications of 5-(Bromomethyl)thiophene-2-carbonitrile, a key intermediate

for researchers and professionals in drug development and medicinal chemistry.

Chemical Properties and Data
5-(Bromomethyl)thiophene-2-carbonitrile is a substituted thiophene derivative that serves as

a versatile building block in organic synthesis. Its key properties are summarized in the table

below.
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Property Value Reference

Molecular Formula C₆H₄BrNS [1][2]

Molecular Weight 202.07 g/mol [1][2][3]

CAS Number 134135-41-4 [1][2][4]

Appearance Yellow oil or solid [1][4][5]

Purity
Commonly available as 95%,

98%
[1][2][5]

Storage Conditions
Store in freezer (-20°C),

sealed, dry, and in the dark
[1]

IUPAC Name
5-(bromomethyl)-2-

thiophenecarbonitrile
[1]

Experimental Protocols
The following section details a common experimental protocol for the synthesis of 5-
(Bromomethyl)thiophene-2-carbonitrile.

Synthesis of 5-(Bromomethyl)thiophene-2-carbonitrile via Radical Bromination

This protocol describes the synthesis starting from 5-methylthiophene-2-carbonitrile.

Materials:

5-methylthiophene-2-carbonitrile

N-bromosuccinimide (NBS)

Benzoyl peroxide (BPO)

Carbon tetrachloride (CCl₄)

Dichloromethane (CH₂Cl₂)

Saturated sodium bicarbonate solution (NaHCO₃)
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Magnesium sulfate (MgSO₄)

Ethyl acetate

Hexane

Procedure:

In a round-bottom flask, a solution of 5-methylthiophene-2-carbonitrile (e.g., 9.9 g, 80.5

mmol) in carbon tetrachloride (200 mL) is prepared.[3][4]

To this solution, N-bromosuccinimide (1.05 equivalents, e.g., 15 g, 84.3 mmol) and a

catalytic amount of benzoyl peroxide (e.g., 0.23 g, 0.95 mmol) are added.[3][4]

The reaction mixture is heated to reflux and maintained for approximately 6 hours.[3][4]

Upon completion, the reaction mixture is cooled, resulting in a suspension.

The suspension is filtered to remove the succinimide byproduct.

The filtrate is then diluted with dichloromethane (400 mL).[4]

The organic solution is washed with a saturated sodium bicarbonate solution to neutralize

any remaining acid.[4]

The organic layer is dried over anhydrous magnesium sulfate.[4]

The solvent is removed under reduced pressure (in vacuo) to yield the crude product.[3][4]

The crude product is purified by column chromatography on silica gel, using a mixture of

ethyl acetate and hexane (e.g., 1:4 ratio) as the eluent.[3][4]

The final product, 5-(Bromomethyl)thiophene-2-carbonitrile, is obtained as a yellow oil.[4]

Characterization:

The structure of the product can be confirmed by ¹H NMR spectroscopy. Expected peaks are

approximately δ 7.50 (d, 1H), 7.13 (d, 1H), and 4.68 (s, 2H) in CDCl₃.[4]
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Mass spectrometry can be used to confirm the molecular weight, with an expected molecular

ion peak around 203 [M+H]⁺.[4]

Diagrams and Workflows
The following diagrams illustrate the synthesis workflow and the role of 5-
(Bromomethyl)thiophene-2-carbonitrile as a synthetic intermediate.
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Caption: Synthesis workflow for 5-(Bromomethyl)thiophene-2-carbonitrile.

Thiophene derivatives are recognized for their wide range of pharmacological activities, making

them valuable scaffolds in drug discovery.[6][7][8] 5-(Bromomethyl)thiophene-2-carbonitrile
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is a key intermediate that allows for the introduction of the thiophene-2-carbonitrile moiety into

larger, more complex molecules. The bromomethyl group is a reactive handle that can

participate in various coupling reactions to build diverse molecular architectures.
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Caption: Role as a key intermediate in the synthesis of bioactive molecules.

Safety Information
5-(Bromomethyl)thiophene-2-carbonitrile is a hazardous substance and should be handled

with appropriate safety precautions in a well-ventilated chemical fume hood.

Signal Word: Danger[1]

Hazard Statements: Harmful if swallowed, in contact with skin, or if inhaled. Causes severe

skin burns and eye damage.[1][9]

Precautionary Measures: Wear protective gloves, clothing, eye, and face protection. Do not

breathe dust/fume/gas/mist/vapors/spray. Wash skin thoroughly after handling. In case of

contact with eyes, rinse cautiously with water for several minutes.[9]
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Always consult the Safety Data Sheet (SDS) before handling this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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